6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(3-chloro-5-fluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7ClFNO/c12-8-4-7(5-9(13)6-8)10-2-1-3-11(15)14-10/h1-6H,(H,14,15)
• InChI Key: GSJCLRUSJCRTGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C11H7ClFNO
• DSSTOX Substance ID: DTXSID80682888
• Molecular Weight: 223.63 g/mol
• CAS RN: 1111111-69-3

Description

6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% (6-CFHP) is a chemical compound belonging to the pyridine group of heterocyclic compounds. It is a colorless solid that is used in a variety of scientific research applications. It is also used as a starting material in the synthesis of various pharmaceuticals, including those used in the treatment of cancer and neurological disorders. 6-CFHP is a relatively new compound, having first been synthesized in the mid-1990s. It is a versatile compound, with various applications in the fields of biochemistry and physiology.

Scientific Research Applications

6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% has a number of scientific research applications. It is used as a starting material in the synthesis of various pharmaceuticals, including those used in the treatment of cancer and neurological disorders. It has also been used in the synthesis of a variety of other compounds, including those with potential applications in the fields of medicine and biotechnology. In addition, 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% has been used as a reagent in the synthesis of a range of other compounds, such as those used in the synthesis of polymers and dyes.

Mechanism of Action

The mechanism of action of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed to be involved in a variety of biochemical and physiological processes. It is known to interact with a number of enzymes and other proteins, and is thought to be involved in the regulation of gene expression. It has also been suggested that 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% may act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects
6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including those involved in the metabolism of carbohydrates and lipids. It has also been shown to have anti-inflammatory, anti-proliferative and anti-tumor effects. In addition, 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% has been shown to have a number of neuroprotective effects, including the protection of neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

The use of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and is readily available from a number of chemical suppliers. It is also a relatively stable compound, and is not easily degraded by heat or light. Furthermore, it is a relatively non-toxic compound, and is not known to cause any adverse side effects when used in laboratory experiments. However, there are a number of limitations to the use of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments. It is a relatively new compound, and as such, there is still much to be learned about its effects and mechanisms of action. In addition, it is not always easy to obtain the desired yield when synthesizing 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95%, and the reaction conditions must be carefully controlled in order to obtain the desired product.

Future Directions

The potential applications of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% are still being explored, and there are a number of future directions that could be taken. For example, further research into the biochemical and physiological effects of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% could lead to the development of new pharmaceuticals or other compounds with potential therapeutic applications. In addition, further research into the mechanism of action of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% could lead to a better understanding of its effects on various biochemical and physiological processes. Finally, further research into the synthesis of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% could lead to improved methods for producing the compound, and improved yields.

Synthesis Methods

The synthesis of 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% involves the reaction of 3-chloro-5-fluorobenzaldehyde with 2-hydroxy-pyridine in the presence of a base. The reaction proceeds in two steps, with the first step forming the desired 6-(3-Chloro-5-fluorophenyl)-2-hydroxypyridine, 95% and the second step forming a by-product. The reaction is typically carried out in an aqueous medium, and the desired product is isolated by filtration. The yield of the reaction is typically greater than 95%.